Cas no 1704063-94-4 (3-((4-ethylpiperazin-1-yl)Methyl)-4-fluorophenylboronic acid)

• Product Name: 3-((4-ethylpiperazin-1-yl)Methyl)-4-fluorophenylboronic acid
• CAS No: 1704063-94-4
• MF: C₁₃H₂₀BFN₂O₂
• MW: 266.119506835938
• MDL: MFCD28384217
• CID: 4613071
• PubChem ID: 91758881
• Update Time: 2024-11-01

3-((4-ethylpiperazin-1-yl)Methyl)-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-ethylpiperazin-1-yl)Methyl)-4-fluorophenylboronic acid
• Boronic acid, B-[3-[(4-ethyl-1-piperazinyl)methyl]-4-fluorophenyl]-
• (3-((4-ethylpiperazin-1-yl)methyl)-4-fluorophenyl)boronic acid
• 1704063-94-4
• {3-[(4-ethylpiperazin-1-yl)methyl]-4-fluorophenyl}boronic acid
• [3-[(4-ethylpiperazin-1-yl)methyl]-4-fluorophenyl]boronic acid
• I12093
• AKOS025286225

• MDL： MFCD28384217
• Inchi： 1S/C13H20BFN2O2/c1-2-16-5-7-17(8-6-16)10-11-9-12(14(18)19)3-4-13(11)15/h3-4,9,18-19H,2,5-8,10H2,1H3
• InChI Key： NGNPBVNDRFHGRR-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(F)C(CN2CCN(CC)CC2)=C1)(O)O

Computed Properties

• Exact Mass: 266.1601862g/mol
• Monoisotopic Mass: 266.1601862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 369.7±42.0 °C at 760 mmHg
• Flash Point: 177.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-((4-ethylpiperazin-1-yl)Methyl)-4-fluorophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters